
Technical Guide: Sourcing and Validating Ac-
Lys(Ac)-OH

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: AC-Lys(AC)-OH

CAS No.: 499-86-5

Cat. No.: B556374 Get Quote

Part 1: Chemical Identity & The "Iso-Mass" Trap
Critical Warning: The primary challenge in sourcing Ac-Lys(Ac)-OH is distinguishing it from its

mono-acetylated isomers. Many chemical databases and suppliers loosely apply CAS

numbers, leading to the accidental purchase of Nα-Acetyl-L-lysine (Ac-Lys-OH) or Nε-Acetyl-L-

lysine (H-Lys(Ac)-OH) instead of the di-acetylated form.

The Three Isomers
All three compounds share similar names but have distinct biological functions. You must verify

the chemical structure, not just the CAS number.
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Feature
Target Compound:

Di-Acetyl

Common Error:

Alpha-Acetyl

Common Error:

Epsilon-Acetyl

Short Name Ac-Lys(Ac)-OH Ac-Lys-OH H-Lys(Ac)-OH

Full Name
Nα,Nε-Diacetyl-L-

lysine
Nα-Acetyl-L-lysine Nε-Acetyl-L-lysine

CAS Number
499-86-5 (Primary)

(Avoid 1946-82-3)
1946-82-3 692-04-6

Function
Histone Mimic

(Epigenetics)

Deacetylase

Substrate

Sirtuin Substrate /

Metabolite

Charge (pH 7) -1 (Carboxylate only) -1 (Carboxylate only) Zwitterionic (±)

Note on CAS 1946-82-3: While some databases link this CAS to the di-acetyl form, major

suppliers like Sigma-Aldrich and Thermo Fisher assign it to Nα-Acetyl-L-lysine. Do not order

CAS 1946-82-3 if you require the di-acetylated histone mimic.

Part 2: Sourcing Strategy
Due to the specificity required, "commodity" chemical suppliers often stock only the mono-

acetylated forms. You must utilize specialized peptide or fine chemical suppliers.

Tier 1: Validated Suppliers (High Confidence)
These suppliers explicitly list the di-acetylated structure.
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Supplier
Catalog / Product
ID

Grade Notes

Bachem Ac-Lys(Ac)-OH Research / GMP

Recommended.

Bachem is the gold

standard for amino

acid derivatives.

Explicitly lists "Ac-

Lys(Ac)-OH".[1][2][3]

ChemScene CS-0310538 Research (98%+)

Correctly links to CAS

499-86-5.[4] Good for

bulk/intermediate

needs.

MedChemExpress HY-W015886 Research

Verify batch COA for

di-acetylation before

purchase.

Tier 2: Custom Synthesis / Special Order
If Tier 1 is unavailable, request a custom synthesis using the following specification block to

avoid ambiguity:

Specification for Custom Synthesis:

Chemical Name: N-alpha, N-epsilon-Diacetyl-L-lysine

Structure: Both amine groups acetylated; free carboxylic acid. [1][2] * Formula: C₁₀H₁₈N₂O₄

MW: 230.26 g/mol

Purity: >98% (HPLC), Enantiomeric excess >99% (L-isomer).
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Part 3: Validation Protocol (Self-Validating System)
Upon receipt, you must verify that the product is fully acetylated. The presence of a free amine

(mono-acetylated impurity) will drastically alter binding constants in bromodomain assays due

to the introduction of a positive charge.

Quality Control Workflow
The following DOT diagram outlines the decision logic for validating the compound.

Figure 1: QC Decision Tree. Ninhydrin confirms absence of free amines; NMR confirms di-acetylation.
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1H-NMR Signature (D₂O)
The definitive confirmation is 1H-NMR. You should observe two distinct acetyl methyl singlets

because the chemical environments of the

-amine and

-amine differ.

~1.95 ppm (s, 3H): Acetyl group on

-amine (Side chain).

~2.02 ppm (s, 3H): Acetyl group on

-amine (Backbone).

~4.1-4.3 ppm (m, 1H):
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-proton (shifted downfield due to N-acetylation).

If you see only one large singlet at ~2.0 ppm integrating to 3H (relative to the backbone), you

have a mono-acetylated species.

Part 4: Application Workflow (Bromodomain
Assays)
Ac-Lys(Ac)-OH is primarily used as a minimal pharmacophore control in Bromodomain (BRD)

binding assays. It mimics the acetylated lysine residue on histone tails (e.g., H3K14ac,

H4K5ac) without the complexity of the full peptide sequence.

Experimental Logic
In a competitive binding assay (e.g., AlphaScreen, TR-FRET, or FP), Ac-Lys(Ac)-OH serves as

a low-affinity ligand (

typically in the mM range) to validate the "reader" pocket's integrity. It proves that the protein is
specifically recognizing the acetyl-lysine moiety and not binding non-specifically to the peptide
backbone.
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Figure 2: Competition Assay Workflow. Ac-Lys(Ac)-OH competes with the probe for the BRD pocket.
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Protocol: Preparation of 100 mM Stock Solution
Weighing: Weigh ~23 mg of Ac-Lys(Ac)-OH (MW 230.26).

Solvent: Dissolve in 1.0 mL of 50 mM HEPES (pH 7.5) or PBS.

Note: Unlike hydrophobic inhibitors (e.g., JQ1), Ac-Lys(Ac)-OH is highly water-soluble.

Avoid DMSO if possible, as high DMSO concentrations can interfere with some protein-

protein interactions.
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pH Adjustment: The free carboxylic acid may lower the pH of unbuffered water. Ensure the

final buffer pH is 7.4–7.5 to mimic physiological conditions.

Storage: Aliquot and store at -20°C. Stable for >1 year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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